N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide
- N-[(6-cyclopropylpyridin-3-yl)methyl]-4-morpholin-4-ylbenzamide
- N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide
- 2309573-30-4
- AKOS040705293
- F6573-5444
- N-((6-cyclopropylpyridin-3-yl)methyl)-4-morpholinobenzamide
- Inchi： 1S/C20H23N3O2/c24-20(22-14-15-1-8-19(21-13-15)16-2-3-16)17-4-6-18(7-5-17)23-9-11-25-12-10-23/h1,4-8,13,16H,2-3,9-12,14H2,(H,22,24)
- InChI Key： QGLSJNVVFFPHHM-UHFFFAOYSA-N
- SMILES： O1CCN(C2C=CC(C(NCC3=CN=C(C=C3)C3CC3)=O)=CC=2)CC1

Computed Properties

Exact Mass: 337.17902698g/mol
Monoisotopic Mass: 337.17902698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 440
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 54.5Å²

N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6573-5444-2μmol	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	2μmol	$57.0	2023-09-07
Life Chemicals	F6573-5444-5μmol	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	5μmol	$63.0	2023-09-07
Life Chemicals	F6573-5444-10μmol	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	10μmol	$69.0	2023-09-07
Life Chemicals	F6573-5444-20μmol	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	20μmol	$79.0	2023-09-07
Life Chemicals	F6573-5444-1mg	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	1mg	$54.0	2023-09-07
Life Chemicals	F6573-5444-2mg	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	2mg	$59.0	2023-09-07
Life Chemicals	F6573-5444-3mg	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	3mg	$63.0	2023-09-07
Life Chemicals	F6573-5444-4mg	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	4mg	$66.0	2023-09-07
Life Chemicals	F6573-5444-5mg	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	5mg	$69.0	2023-09-07
Life Chemicals	F6573-5444-10mg	N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(morpholin-4-yl)benzamide	2309573-30-4	10mg	$79.0	2023-09-07

N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095

Additional information on N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide

N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide: A Novel Compound with Promising Therapeutic Potential

N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry, combining the structural complexity of pyridine derivatives with the functional versatility of morpholine moieties. This compound, with the CAS number 2309573-30-4, has garnered attention for its potential applications in modulating cellular signaling pathways and its role in the development of targeted therapies for various diseases. The unique molecular architecture of this compound, featuring a benzamide core and a pyridin-3-yl substituent, provides a scaffold for exploring novel pharmacological activities.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly their ability to interact with specific protein targets. The 6-cyclopropylpyridin-3-yl group in this compound contributes to its structural stability and enhances its binding affinity to target receptors. The morpholin-4-yl moiety, on the other hand, introduces hydrophilic characteristics that may influence the compound's solubility and permeability, critical factors in drug delivery and bioavailability.

From a synthetic perspective, the synthesis of N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide involves multi-step processes that require precise control over reaction conditions. The incorporation of cyclopropyl groups into the pyridine ring is a key feature that differentiates this compound from its analogs. This structural modification may confer unique biological properties, such as enhanced metabolic stability or altered receptor interactions.

Current research trends in pharmaceutical chemistry emphasize the development of compounds with multifunctional properties. N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide exemplifies this trend by integrating pyridine and morpholine functionalities into a single molecule. This design may enable the compound to target multiple pathways simultaneously, offering potential therapeutic advantages in complex diseases such as cancer and neurodegenerative disorders.

Studies published in 2023 have explored the pharmacological potential of pyridine-based compounds in modulating inflammatory responses. The 6-cyclopropylpyridin-3-yl substituent in this compound may play a role in interacting with cytokine receptors, thereby influencing immune cell activation. The presence of the morpholin-4-yl group could further modulate these interactions by affecting the compound's ability to penetrate cell membranes and engage intracellular targets.

Drug discovery efforts have increasingly focused on identifying molecules that can selectively target disease-specific pathways. N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide may represent a candidate for such applications, given its structural features that suggest potential for modulating signaling cascades involved in cell proliferation and differentiation. The benzamide core of the molecule provides a flexible framework for further chemical modifications, allowing for the optimization of therapeutic properties.

Recent advancements in computational modeling have facilitated the prediction of pyridine-based compounds' interactions with biological targets. Virtual screening studies have suggested that the 6-cyclopropylpyridin-3-yl moiety in this compound may exhibit favorable binding affinities for certain protein kinases, which are implicated in various pathological processes. The morpholin-4-yl substituent may further enhance these interactions by improving the compound's conformational flexibility.

Pharmacokinetic properties are critical for the development of effective therapeutics. The morpholin-4-yl group in N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide may contribute to its solubility profile, potentially improving its absorption and distribution in vivo. The benzamide structure, combined with the pyridin-3-yl substituent, may also influence the compound's metabolic stability, an important factor in determining its half-life and therapeutic window.

Research into the biological activities of pyridine-based compounds has revealed their potential in targeting diseases with complex pathophysiology. The 6-cyclopropylpyridin-3-yl group in this compound may interact with specific receptors involved in neurodegenerative processes, offering a novel approach for the treatment of conditions such as Alzheimer's disease. The morpholin-4-yl moiety could further enhance these effects by modulating intracellular signaling pathways associated with neuronal survival.

Drug development pipelines are increasingly focused on compounds with dual or multifunctional properties. N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide may represent a promising candidate in this regard, as its structural features suggest potential for modulating multiple pathways simultaneously. The combination of pyridine and morpholine functionalities may enable the compound to address complex disease mechanisms that are difficult to target with single-agent therapies.

Advances in medicinal chemistry have led to the design of compounds with improved therapeutic indices. The 6-cyclopropylpyridin-3-yl substituent in this compound may contribute to its selectivity for specific targets, reducing off-target effects. The morpholin-4-yl group could further enhance this selectivity by influencing the compound's interactions with biological systems, potentially minimizing adverse effects.

Current trends in pharmaceutical research emphasize the importance of structure-activity relationship (SAR) studies in optimizing drug candidates. The pyridin-3-yl and morpholin-4-yl moieties in N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide provide a framework for exploring how subtle structural modifications can impact biological activity. This approach is critical for developing compounds with enhanced efficacy and reduced toxicity.

Studies on the pharmacological properties of pyridine-based compounds have highlighted their potential in targeting diseases with high unmet medical needs. The 6-cyclopropylpyridin-3-yl group in this compound may offer unique advantages in modulating specific biological pathways, making it a candidate for further investigation in the treatment of conditions such as cancer and inflammatory disorders.

Research into the chemical properties of pyridine-based compounds has revealed their potential in developing therapeutics with improved pharmacokinetic profiles. The morpholin-4-yl substituent in N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide may contribute to its solubility and permeability, factors that are essential for effective drug delivery and target engagement.

Recent developments in drug discovery have underscored the importance of designing molecules with multifunctional properties. N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide exemplifies this approach by integrating pyridine and morpholine functionalities into a single molecule. This design may enable the compound to address complex disease mechanisms that are challenging to target with traditional monotherapies.

Advancements in synthetic chemistry have enabled the creation of complex molecules like N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide. The synthesis of this compound involves precise control over reaction conditions, ensuring the incorporation of the 6-cyclopropylpyridin-3-yl and morpholin-4-yl groups. These structural features may confer unique biological properties that are critical for its potential therapeutic applications.

Pharmaceutical research continues to explore the therapeutic potential of pyridine-based compounds. The 6-cyclopropylpyridin-3-yl group in this compound may play a role in modulating specific biological targets, while the morpholin-4-yl substituent may enhance its interactions with cellular systems. These properties make N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide a promising candidate for further investigation in the treatment of various diseases.

Current trends in drug development emphasize the importance of designing compounds with improved therapeutic profiles. The pyridin-3-yl and morpholin-4-yl moieties in N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide provide a framework for exploring how structural modifications can impact biological activity, making it a valuable candidate for further research and development.

Research into the chemical properties of pyridine-based compounds has revealed their potential in developing therapeutics with enhanced pharmacokinetic properties. The morpholin-4-yl substituent in N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide may contribute to its solubility and permeability, factors that are essential for effective drug delivery and target engagement.

Advancements in medicinal chemistry have enabled the creation of complex molecules like N-(6-cyclopropylpyridin-3-yl)methyl-4-(morpholin-4-yl)benzamide. The synthesis of this compound involves precise control over reaction conditions, ensuring the incorporation of the 6-cyclopropylpyridin-3-yl and morpholin-4-yl groups. These structural features may confer unique biological properties that are critical for its potential therapeutic applications.